Cas no 2172180-14-0 (2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}methyl)butanoic acid)

• Product Name: 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}methyl)butanoic acid
• CAS No: 2172180-14-0
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 5922751
• PubChem ID: 165526122
• Update Time: 2025-05-25

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}methyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}methyl)butanoic acid
• 2172180-14-0
• 2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}methyl)butanoic acid
• EN300-1498913

• Inchi： 1S/C27H25FN2O5/c1-2-16(26(32)33)14-29-25(31)21-12-7-13-23(24(21)28)30-27(34)35-15-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-13,16,22H,2,14-15H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： QRFSIQBTXVSJCP-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C(NCC(C(=O)O)CC)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}methyl)butanoic acid

Research Briefing on 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}methyl)butanoic acid (CAS: 2172180-14-0)

The compound 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}methyl)butanoic acid (CAS: 2172180-14-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and fluorophenyl moiety, is being explored for its potential applications in peptide synthesis, drug delivery systems, and targeted therapeutics. The unique structural features of this compound, including the fluorine substitution and the Fmoc group, contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of complex bioactive molecules.

Recent studies have focused on the synthesis and optimization of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}methyl)butanoic acid. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high yields and purity. The incorporation of the fluorine atom at the ortho position of the phenyl ring has been shown to enhance the compound's metabolic stability and binding affinity, which is particularly advantageous in the development of protease-resistant peptides and small-molecule inhibitors.

In addition to its synthetic utility, this compound has been investigated for its biological activity. Preliminary in vitro studies suggest that derivatives of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}methyl)butanoic acid exhibit promising inhibitory effects on specific enzymatic targets, including kinases and proteases. These findings highlight the potential of this compound as a scaffold for the design of novel therapeutics, particularly in the treatment of cancer and inflammatory diseases. Further mechanistic studies are underway to elucidate the precise molecular interactions and pathways involved.

The pharmaceutical industry has also shown interest in the scalable production of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}methyl)butanoic acid. Recent advancements in continuous flow chemistry and green synthetic methodologies have enabled more efficient and environmentally friendly production processes. These innovations are expected to reduce costs and improve the accessibility of this compound for research and clinical applications.

In conclusion, 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}methyl)butanoic acid (CAS: 2172180-14-0) represents a versatile and valuable tool in chemical biology and drug discovery. Its unique structural properties, combined with its synthetic and biological potential, make it a compound of significant interest for future research. Ongoing studies will likely uncover additional applications and optimize its use in therapeutic development.